Cas no 4659-47-6 (2,3,6-Trichlorobenzaldehyde)
2,3,6-Trichlorobenzaldehyde structure
Product Name:2,3,6-Trichlorobenzaldehyde
CAS No:4659-47-6
MF:C7H3Cl3O
MW:209.457119226456
MDL:MFCD00010216
CID:330893
PubChem ID:24857576
Update Time:2025-04-19
2,3,6-Trichlorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6-Trichlorobenzaldehyde
- Benzaldehyde,2,3,6-trichloro-
- Benzaldehyde, 2,3,6-trichloro-
- 2,3,6-trichloro benzaldehyde
- AURSMWWOMOVHBM-UHFFFAOYSA-N
- Q065LQH643
- PubChem17003
- 2,3,6-trichlorbenzaldehyd
- KSC497O2D
- AURORA 4807
- 6382AB
- SBB003455
- 2,3,6-Trich
- FS-4022
- InChI=1/C7H3Cl3O/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3
- MFCD00010216
- BRN 2614285
- NS00031616
- DTXSID20196878
- CK2111
- Z104494744
- EINECS 225-104-5
- F3095-4315
- 2,3,6-TRICHLOROBENZALDEHYDE [HSDB]
- SCHEMBL189622
- HSDB 2726
- AKOS000121395
- 4659-47-6
- 4-07-00-00577 (Beilstein Handbook Reference)
- EN300-21232
- 2,3,6-Trichlorobenzaldehyde, 97%
- A7241
- T1183
- Q27286837
- AM84031
- FT-0635386
- UNII-Q065LQH643
- SY051265
- DB-010882
-
- MDL： MFCD00010216
- Inchi： 1S/C7H3Cl3O/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3H
- InChI Key： AURSMWWOMOVHBM-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C=O)Cl)Cl
- BRN： 2614285
Computed Properties
- Exact Mass: 207.92500
- Monoisotopic Mass: 207.924948
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Uncertain
- Density: 1.5078 (estimate)
- Melting Point: 86.0 to 90.0 deg-C
- Boiling Point: 242°C (rough estimate)
- Flash Point: 111.3°C
- Refractive Index: 1.613
- PSA: 17.07000
- LogP: 3.45930
- Solubility: Uncertain
2,3,6-Trichlorobenzaldehyde Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S27; S28; S36/37/39; S45
- RTECS：CU8402000
-
Hazardous Material Identification：
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：III
2,3,6-Trichlorobenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2,3,6-Trichlorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T896705-50mg |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896705-100mg |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T896705-500mg |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 500mg |
$ 95.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T31810-1g |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 97% | 1g |
¥728.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T31810-5g |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 97% | 5g |
¥2168.0 | 2023-09-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006386-1g |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 97% | 1g |
￥76 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006386-5g |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 97% | 5g |
￥209 | 2024-05-23 | |
| abcr | AB142978-5 g |
2,3,6-Trichlorobenzaldehyde, 95%; . |
4659-47-6 | 95% | 5 g |
€203.60 | 2023-07-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1183-5G |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | >97.0%(GC) | 5g |
¥460.00 | 2024-04-16 | |
| Chemenu | CM308296-25g |
2,3,6-Trichlorobenzaldehyde |
4659-47-6 | 95% | 25g |
$135 | 2022-06-11 |
2,3,6-Trichlorobenzaldehyde Related Literature
-
1. 270. The nuclear chlorination of toluene: 2 : 3 : 4- and 2 : 3 : 6-trichlorotolueneH. C. Brimelow,R. L. Jones,T. P. Metcalfe J. Chem. Soc. 1951 1208
-
2. 1120. Derivatives of 6-aminopenicillanic acid. Part VIII. Further analogues of 3-O-chorophenyl-5-methyl-4-isoxazolylpenicillinJ. C. Hanson,A. A. W. Long,J. H. C. Nayler,E. R. Stove J. Chem. Soc. 1965 5976
4659-47-6 (2,3,6-Trichlorobenzaldehyde) Related Products
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- 31155-09-6(Benzaldehyde, dichloro-)
- 83-38-5(2,6-Dichlorobenzaldehyde)
- 89-98-5(2-Chlorobenzaldehyde)
- 874-42-0(2,4-Dichlorobenzaldehyde)
- 56961-75-2(2,3,5-Trichlorobenzaldehyde)
- 6334-18-5(2,3-Dichlorobenzaldehyde)
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